Cas no 1235015-66-3 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide)
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide
- 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
-
- Inchi: 1S/C16H16N4O3/c1-10-13(11(2)22-19-10)8-14(21)17-9-15-18-16(20-23-15)12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,17,21)
- InChI Key: ZNDNBJPFDRXUSK-UHFFFAOYSA-N
- SMILES: C(NCC1ON=C(C2=CC=CC=C2)N=1)(=O)CC1=C(C)ON=C1C
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5791-2651-2μmol |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-5μmol |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-10μmol |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-20μmol |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-1mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-2mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-3mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-4mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-5mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2651-10mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1235015-66-3 | 10mg |
$79.0 | 2023-09-09 |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide
Introduction to 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide (CAS No. 1235015-66-3)
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide (CAS No. 1235015-66-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.
The molecular structure of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide consists of a central acetamide moiety flanked by a 3,5-dimethyl oxazole and a 3-phenyl oxadiazole. These functional groups contribute to the compound's stability and reactivity, which are crucial for its biological interactions. The presence of the methyl groups on the oxazole ring enhances the lipophilicity of the molecule, potentially improving its cellular permeability and bioavailability.
Recent studies have explored the pharmacological properties of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide has shown promise in neuroprotective studies. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The mechanism of action is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neural cells.
The pharmacokinetic profile of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-,1,2,4,-oxadiazol-,5,-yl)methylacetamide has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Metabolism primarily occurs in the liver via cytochrome P450 enzymes, with the major metabolites being excreted in urine.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,5-dimethyl-,1,,2,-oxazol-,4,-yl)-N-(3-,phenyl-,1,,2,,4,-oxadiazol-,5,-yl)methylacetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.
In conclusion, 2-(3,,5,-dimethyl-,1,,2,-oxazol-,4,-yl)-N-(3-,phenyl-,1,,2,,4,-oxadiazol-,5,-yl)methylacetamide (CAS No. 1235015-,66,-3) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical application. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments in the near future.
1235015-66-3 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)